amine hydrochloride CAS No. 2742653-96-7](/img/new.no-structure.jpg)
[(2-fluoro-6-methoxyphenyl)methyl](methyl)amine hydrochloride
Overview
Description
(2-fluoro-6-methoxyphenyl)methylamine hydrochloride is a chemical compound with a unique structure that includes a fluorine atom and a methoxy group attached to a phenyl ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-fluoro-6-methoxyphenyl)methylamine hydrochloride typically involves the reaction of 2-fluoro-6-methoxybenzyl chloride with methylamine in the presence of a suitable base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The hydrochloride salt is then obtained by treating the amine with hydrochloric acid.
Industrial Production Methods
In an industrial setting, the production of (2-fluoro-6-methoxyphenyl)methylamine hydrochloride may involve large-scale reactions using automated equipment to ensure consistency and efficiency. The process includes steps such as purification and crystallization to obtain the compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
(2-fluoro-6-methoxyphenyl)methylamine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into different amine derivatives.
Substitution: The fluorine and methoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce a variety of derivatives with different functional groups.
Scientific Research Applications
(2-fluoro-6-methoxyphenyl)methylamine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic uses, such as in the development of new drugs.
Industry: The compound is used in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of (2-fluoro-6-methoxyphenyl)methylamine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
(2-fluoro-6-methoxyphenyl)methylamine hydrochloride can be compared with other similar compounds, such as:
(2-fluoro-6-methoxyphenyl)methanol: This compound lacks the amine group and has different chemical properties.
(2-fluoro-6-methoxyphenyl)acetic acid: This compound contains a carboxylic acid group instead of an amine.
(2-fluoro-6-methoxyphenyl)ethylamine: This compound has an ethyl group instead of a methyl group attached to the amine.
The uniqueness of (2-fluoro-6-methoxyphenyl)methylamine hydrochloride lies in its specific structure, which imparts distinct chemical and biological properties that are valuable in various research applications.
Properties
CAS No. |
2742653-96-7 |
|---|---|
Molecular Formula |
C9H13ClFNO |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
